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Compound of Interest

Compound Name: 4-Methyl-5-nitropicolinaldehyde

Cat. No.: B3145860 Get Quote

An In-depth Technical Guide to 4-Methyl-5-
nitropicolinaldehyde
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available chemical data for 4-
Methyl-5-nitropicolinaldehyde. Due to the limited publicly available information specific to this

compound, this document also explores the broader context of nitropyridine derivatives,

including general synthesis strategies and potential biological activities, to offer a valuable

resource for research and development.

Core Compound Data
4-Methyl-5-nitropicolinaldehyde is a substituted pyridine derivative. The presence of a nitro

group and an aldehyde functional group suggests its potential as a versatile intermediate in

organic synthesis and as a candidate for biological screening.
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Property Value Source

CAS Number 5832-38-2 Internal Data

Molecular Weight 166.13 g/mol Internal Data

Molecular Formula C₇H₆N₂O₃ Internal Data

Synthesis and Experimental Protocols
While a detailed, step-by-step experimental protocol for the synthesis of 4-Methyl-5-
nitropicolinaldehyde is not extensively documented in publicly accessible literature, a general

synthetic approach can be inferred from established methods for preparing nitropyridine

derivatives.

General Synthesis Approach
The synthesis of substituted nitropyridines often involves a multi-step process that may include:

Nitration of a pyridine precursor: Introducing a nitro group onto the pyridine ring.

Oxidation of a methyl group: Converting a methyl substituent to an aldehyde.

Functional group interconversion: Modifying other substituents on the ring to achieve the

desired final product.

One potential precursor for the synthesis of 4-Methyl-5-nitropicolinaldehyde is 4-methyl-2-

picoline. The synthesis could conceptually proceed via nitration followed by selective oxidation

of the 2-methyl group to an aldehyde.
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General Synthesis Workflow

4-Methyl-2-picoline

Nitration

 (e.g., HNO₃/H₂SO₄)

4-Methyl-5-nitro-2-picoline
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 (e.g., SeO₂)

4-Methyl-5-nitropicolinaldehyde

Click to download full resolution via product page

Caption: A potential synthetic workflow for 4-Methyl-5-nitropicolinaldehyde.

Potential Biological Significance and Signaling
Pathways
Specific biological activities and associated signaling pathways for 4-Methyl-5-
nitropicolinaldehyde have not been detailed in the available literature. However, the broader

class of nitropyridine derivatives has been investigated for a range of biological effects, offering

insights into the potential areas of interest for this compound.

Nitropyridines have been explored for their potential as:
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Anticancer agents: Some nitropyridine derivatives have shown cytotoxic effects against

various cancer cell lines.

Antimicrobial agents: The nitroaromatic scaffold is present in several antimicrobial drugs.

Enzyme inhibitors: The electrophilic nature of the nitro group can facilitate interactions with

biological macromolecules.

Given these general activities, a hypothetical signaling pathway that could be modulated by a

bioactive nitropyridine derivative is presented below. This is a generalized representation and

has not been experimentally validated for 4-Methyl-5-nitropicolinaldehyde.
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Hypothetical Signaling Pathway
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Caption: A generalized signaling cascade potentially affected by a bioactive compound.
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Conclusion
4-Methyl-5-nitropicolinaldehyde presents an interesting scaffold for chemical and biological

exploration. While specific experimental data remains scarce, the foundational chemical

properties are established. The information on related nitropyridine compounds suggests that

this molecule could be a valuable building block for the synthesis of novel compounds with

potential therapeutic applications. Further research is warranted to elucidate its synthetic

pathways, reactivity, and biological activity profile. This guide serves as a foundational resource

to stimulate and support such future investigations.

To cite this document: BenchChem. [CAS number and molecular weight of 4-Methyl-5-
nitropicolinaldehyde]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3145860#cas-number-and-molecular-weight-of-4-
methyl-5-nitropicolinaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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